Cas no 65078-18-4 (HYDRAZINECARBOTHIOAMIDE, 2-(3-METHYLPHENYL)-)

• Product Name: HYDRAZINECARBOTHIOAMIDE, 2-(3-METHYLPHENYL)-
• CAS No: 65078-18-4
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• CID: 3445012
• PubChem ID: 3622226
• Update Time: 2025-05-30

HYDRAZINECARBOTHIOAMIDE, 2-(3-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• HYDRAZINECARBOTHIOAMIDE, 2-(3-METHYLPHENYL)-
• 2-(3-METHYLPHENYL)-1-HYDRAZINECARBOTHIOAMIDE
• [(3-methylphenyl)amino]thiourea
• 2-(M-tolyl)hydrazine-1-carbothioamide
• (3-methylanilino)thiourea
• SMR000336376
• m-tolylthiosemicarbazide
• CHEMBL1304291
• CS-0355888
• MLS000720625
• 2P-052
• HMS2738K22
• EN300-692985
• 65078-18-4
• MFCD00456271
• DB-004592
• AKOS005086077

• Inchi： 1S/C8H11N3S/c1-6-3-2-4-7(5-6)10-11-8(9)12/h2-5,10H,1H3,(H3,9,11,12)
• InChI Key： ICOWYOCHWXYIQG-UHFFFAOYSA-N
• SMILES： S=C(N)NNC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 181.06736854g/mol
• Monoisotopic Mass: 181.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on HYDRAZINECARBOTHIOAMIDE, 2-(3-METHYLPHENYL)-

HYDRAZINECARBOTHIOAMIDE, 2-(3-METHYLPHENYL)- (CAS No. 65078-18-4): A Comprehensive Overview in Modern Chemical Biology

The compound HYDRAZINECARBOTHIOAMIDE, 2-(3-METHYLPHENYL)-, identified by its CAS number 65078-18-4, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a thiourea moiety attached to a phenyl ring substituted with a methyl group, has garnered attention due to its versatile structural and functional properties. Its unique chemical architecture positions it as a valuable intermediate in the synthesis of various biologically active molecules, making it a subject of intense interest among researchers exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly those aimed at modulating enzyme activity and protein-protein interactions. The structural features of HYDRAZINECARBOTHIOAMIDE, 2-(3-METHYLPHENYL)- make it an excellent candidate for designing molecules that can interact with biological targets in a highly specific manner. Specifically, the presence of both azide and thiol functionalities provides multiple points of interaction with biological systems, enabling the development of compounds with tailored pharmacological profiles.

One of the most compelling applications of this compound lies in its role as a precursor in the synthesis of protease inhibitors. Proteases play crucial roles in various physiological processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and infectious disorders. By leveraging the reactivity of the thiourea group, researchers have been able to design molecules that can inhibit specific proteases by forming covalent bonds with key residues within the enzyme's active site. This approach has led to the discovery of several potent inhibitors that are currently being evaluated in clinical trials.

The phenyl ring substitution with a methyl group in HYDRAZINECARBOTHIOAMIDE, 2-(3-METHYLPHENYL)- also contributes to its biological relevance by enhancing its lipophilicity and thus improving membrane permeability. This property is particularly advantageous for drug candidates that need to cross biological barriers efficiently. Additionally, the compound's ability to participate in hydrogen bonding interactions further enhances its binding affinity to biological targets, making it an ideal scaffold for structure-based drug design.

Recent studies have highlighted the potential of this compound in developing novel antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the discovery of new therapeutic strategies, and compounds derived from natural product scaffolds have emerged as promising candidates. The structural motif present in HYDRAZINECARBOTHIOAMIDE, 2-(3-METHYLPHENYL)- shares similarities with several known antimicrobial agents, suggesting that derivatives of this compound could exhibit similar biological activities. Preliminary studies have indeed shown that certain analogs exhibit significant antibacterial and antifungal properties, warranting further investigation into their potential as therapeutic agents.

The synthesis of HYDRAZINECARBOTHIOAMIDE, 2-(3-METHYLPHENYL)- involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the reaction of an appropriate phenyl derivative with hydrazine hydrate followed by thiourea formation under controlled conditions. The reaction sequence is optimized to maximize yield while minimizing side products, ensuring that the final product is suitable for subsequent derivatization and biological testing.

In conclusion, HYDRAZINECARBOTHIOAMIDE, 2-(3-METHYLPHENYL)- (CAS No. 65078-18-4) represents a versatile and biologically relevant compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for designing molecules with tailored pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents targeting various diseases.